2-((7-chloro-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)-N-(3,4-dimethoxyphenyl)acetamide

• IUPAC Name: 2-[(7-chloro-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]-N-(3,4-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C22H22ClN5O4S/c1-4-9-27-20(30)15-10-13(23)5-7-16(15)28-21(27)25-26-22(28)33-12-19(29)24-14-6-8-17(31-2)18(11-14)32-3/h5-8,10-11H,4,9,12H2,1-3H3,(H,24,29)
• InChI Key: NVCNPKGZPIZIMM-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)Cl)N3C1=NN=C3SCC(=O)NC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C22H22ClN5O4S
• Molecular Weight: 488.0 g/mol

Description

This would typically include the IUPAC name, common names, and structural formula of the compound.

Synthesis Analysis

This involves a detailed study of the methods used to synthesize the compound, including the starting materials, reaction conditions, and yield.

Molecular Structure Analysis

This involves the use of techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes, including its reactivity and stability.

Physical And Chemical Properties Analysis

This involves studying the compound’s physical properties (such as melting point, boiling point, and solubility) and chemical properties (such as acidity, basicity, and reactivity).

Safety And Hazards

This involves studying the compound’s toxicity, flammability, and environmental impact.

Future Directions

This involves discussing potential future research directions, such as new synthetic methods, applications, or derivatives of the compound.

I hope this general outline helps! If you have more specific information about the compound, I might be able to provide a more detailed analysis.